N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylbenzyl)urea
Overview
Description
N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylbenzyl)urea is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as GW1929 and is a selective agonist of the peroxisome proliferator-activated receptor gamma (PPARγ). In
Mechanism of Action
The mechanism of action of N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylbenzyl)urea involves the activation of PPARγ. This activation leads to the regulation of various genes involved in glucose and lipid metabolism. This compound has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylbenzyl)urea has been found to have various biochemical and physiological effects. This compound has been shown to regulate glucose and lipid metabolism, reduce inflammation, and inhibit the proliferation of cancer cells. This compound has also been found to improve insulin sensitivity and reduce insulin resistance.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylbenzyl)urea has various advantages and limitations for lab experiments. This compound has been found to be a potent and selective agonist of PPARγ, which makes it a valuable tool for studying the role of this nuclear receptor in metabolic regulation. However, this compound is also known to have low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylbenzyl)urea. One potential direction is the investigation of its potential applications in the treatment of metabolic disorders such as diabetes and obesity. Another direction is the study of its potential applications in the treatment of cancer. Additionally, further research could be done to optimize the synthesis and purification of this compound to improve its solubility and ease of use in lab experiments.
Scientific Research Applications
N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-methylbenzyl)urea has been extensively studied for its potential applications in scientific research. This compound has been found to activate PPARγ, which is a nuclear receptor that plays a crucial role in regulating glucose and lipid metabolism. This activation leads to the regulation of various genes involved in these metabolic pathways.
properties
IUPAC Name |
1-(2,3-dihydro-1H-inden-5-yl)-3-[(4-methylphenyl)methyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O/c1-13-5-7-14(8-6-13)12-19-18(21)20-17-10-9-15-3-2-4-16(15)11-17/h5-11H,2-4,12H2,1H3,(H2,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVYYQBFMZQASCT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)NC2=CC3=C(CCC3)C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-dihydro-1H-inden-5-yl)-3-(4-methylbenzyl)urea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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